Cas no 1804888-57-0 (4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride)

• Product Name: 4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride
• CAS No: 1804888-57-0
• MF: C₇H₃BrClF₂NO₂
• MW: 286.458027124405
• CID: 4861613
• Update Time: 2025-05-19

4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride

• Inchi： 1S/C7H3BrClF2NO2/c8-3-2(7(10)11)1-12-4(5(3)13)6(9)14/h1,7,13H
• InChI Key： OTONMYYKAUHSLN-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(=O)Cl)=NC=C1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 3.2
• Topological Polar Surface Area: 50.2

Additional information on 4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride

4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride: A Comprehensive Overview

The compound 4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride, identified by the CAS number 1804888-57-0, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyridine ring substituted with bromine, a difluoromethyl group, and a hydroxyl group, along with a carbonyl chloride functional group. The combination of these substituents imparts unique chemical properties, making it a valuable compound for research and development purposes.

Recent studies have highlighted the potential of 4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride in drug discovery and material science. Its pyridine ring serves as a versatile scaffold for various chemical modifications, enabling the creation of bioactive molecules with specific pharmacological profiles. The presence of the bromine atom at the 4-position and the difluoromethyl group at the 5-position introduces steric and electronic effects that can influence the compound's reactivity and selectivity in biochemical environments.

The hydroxyl group at position 3 adds another layer of complexity to this molecule, providing opportunities for hydrogen bonding and participation in enzymatic reactions. This feature is particularly advantageous in medicinal chemistry, where such interactions are often critical for drug-target binding affinity. Additionally, the carbonyl chloride group at position 2 renders the compound highly reactive, facilitating its use as an electrophilic reagent in organic synthesis.

From a synthetic perspective, the preparation of 4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. The synthesis typically begins with the formation of the pyridine ring system, followed by sequential substitution reactions to introduce the bromine, difluoromethyl, hydroxyl, and carbonyl chloride groups. Advanced purification techniques such as chromatography are employed to isolate the final product with high purity.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been explored as a potential lead compound for anti-inflammatory and antiviral agents due to its ability to modulate key cellular pathways. In material science, its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and sensors.

Recent research has also focused on understanding the environmental impact of compounds like 4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride. Studies indicate that while it exhibits high reactivity under certain conditions, its persistence in natural environments is limited due to rapid degradation under UV light and microbial action. This suggests that its environmental footprint is relatively low when compared to other synthetic chemicals.

In conclusion, 4-Bromo-5-(difluoromethyl)-3-hydroxypyridine-2-carbonyl chloride (CAS No. 1804888-57-0) stands out as a versatile and valuable compound with diverse applications across multiple scientific disciplines. Its complex structure and unique chemical properties continue to make it an area of active research interest, driving innovations in drug discovery, material science, and environmental chemistry.